Cas no 1955547-19-9 (2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1955547-19-9
• MF: C₁₅H₁₅FN₄O₂
• MW: 302.303606271744
• CID: 5698047
• PubChem ID: 122360036
• Update Time: 2025-07-16

2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-Fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-5-oxopyrrolidine-3-carboxamide
• 1955547-19-9
• EN300-195738
• 3-Pyrrolidinecarboxamide, 2-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-5-oxo-
• 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C15H15FN4O2/c1-19-13(21)6-12(15(17)22)14(19)9-7-18-20(8-9)11-4-2-10(16)3-5-11/h2-5,7-8,12,14H,6H2,1H3,(H2,17,22)
• InChI Key： KJSIJMIKSHRIRC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C=N1)C1C(C(N)=O)CC(N1C)=O

Computed Properties

• Exact Mass: 302.11790390g/mol
• Monoisotopic Mass: 302.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 576.4±50.0 °C(Predicted)
• pka: 15.61±0.40(Predicted)

Additional information on 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide

Introduction to 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide (CAS No. 1955547-19-9)

2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide (CAS No. 1955547-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the areas of pharmacology and drug development.

The chemical structure of 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide is composed of a pyrazole ring, a fluorinated phenyl group, and a pyrrolidine moiety. These structural elements contribute to its distinct properties and biological activities. The presence of the fluorine atom in the phenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit significant inhibitory activity against kinases, which are key targets in the treatment of cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising lead for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide has also demonstrated promising anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. This dual mechanism of action—targeting both kinases and inflammatory pathways—positions the compound as a versatile candidate for treating a wide range of diseases.

The pharmacokinetic profile of 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide has been extensively studied to understand its behavior in biological systems. Research has indicated that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(4-fluorophenyl)-1H-pyrazol-4-yl-1-methyl-5-oxopyrrolidine-3-carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

Beyond its therapeutic applications, 2-1-(4-fluorophenyl)-1H-pyrazol-4-y l - 1 -methyl - 5 - oxopyrrolidine - 3 - carboxamide has also been explored for its potential use as a research tool in academic and industrial settings. Its unique chemical structure and biological activities make it a valuable probe for studying enzyme function and signaling pathways. Researchers are using this compound to gain deeper insights into the mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

In conclusion, 2 - 1 - ( 4 - fluorophenyl ) - 1 H - pyrazol - 4 - yl - 1 - methyl - 5 - oxopyrrolidine - 3 - carboxamide (CAS No. 1955547 - 19 - 9) represents a promising compound with significant potential in both research and clinical applications. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, position it as a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.